5-amino-1-(3-bromobenzyl)-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-bromophenyl)methyl]-N-(2,5-difluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H12BrF2N5O/c17-10-3-1-2-9(6-10)8-24-15(20)14(22-23-24)16(25)21-13-7-11(18)4-5-12(13)19/h1-7H,8,20H2,(H,21,25)
• InChI Key: VYJZZYAEEGOSLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CN2C(=C(N=N2)C(=O)NC3=C(C=CC(=C3)F)F)N
• Molecular Formula: C16H12BrF2N5O
• Molecular Weight: 408.20 g/mol

Description

5-amino-1-(3-bromobenzyl)-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide, also known as BDF-8638, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of triazole-containing molecules, which have been found to exhibit a wide range of biological activities. BDF-8638 has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Anticancer Applications

1,2,3-Triazole derivatives have been explored for their anticancer properties. A study by Bekircan et al. (2008) synthesized new triazole derivatives and evaluated their anticancer activity against a panel of 60 cell lines derived from various cancer types. The research indicated that certain triazole compounds exhibited promising anticancer effects, suggesting the potential utility of triazole derivatives, including structures similar to the specified compound, in developing novel anticancer agents (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Antimicrobial Applications

Another significant area of application for 1,2,3-triazole derivatives is in combating microbial infections. Pokhodylo et al. (2021) synthesized novel triazole-4-carboxamides and evaluated their antimicrobial activities against primary pathogens including bacterial strains (Escherichia coli, Klebsiella pneumonia, etc.) and fungal strains (Candida albicans). Some compounds demonstrated moderate to good activities, highlighting the potential of triazole derivatives in antimicrobial drug development (Pokhodylo, Manko, Finiuk, et al., 2021).

Synthesis and Structural Studies

The versatility of triazole derivatives extends to their synthesis and structural utility in medicinal chemistry. Research by L'abbé et al. (2010) and Ferrini et al. (2015) has focused on the synthesis of triazole compounds and their potential as scaffolds for developing peptidomimetics or biologically active compounds. These studies illustrate the chemical diversity and adaptability of triazole derivatives for various scientific and pharmaceutical applications (L'abbé, Meutermans, Van Meervelt, et al., 2010); (Ferrini, Chandanshive, Lena, et al., 2015).